1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-2-(1H-pyrazol-1-yl)propan-1-one

• IUPAC Name: 1-[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-2-pyrazol-1-ylpropan-1-one
• InChI: InChI=1S/C18H22N8O/c1-12(26-5-3-4-22-26)18(27)25-8-13-6-24(7-14(13)9-25)17-15-16(19-10-20-17)23(2)11-21-15/h3-5,10-14H,6-9H2,1-2H3
• InChI Key: ABRBCMLMOIVLOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CC2CN(CC2C1)C3=NC=NC4=C3N=CN4C)N5C=CC=N5
• Molecular Formula: C18H22N8O
• Molecular Weight: 366.4 g/mol
• CAS No.: 2640835-40-9

Description

This compound is a heterocyclic small molecule featuring a 9-methylpurine core fused to an octahydropyrrolo[3,4-c]pyrrole bicyclic system. The propan-1-one moiety at position 2 of the pyrrolopyrrole ring is substituted with a 1H-pyrazole group, conferring distinct electronic and steric properties. The octahydropyrrolo[3,4-c]pyrrole system introduces conformational rigidity, which may enhance binding specificity .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight (Da)	Hypothesized Target
Target Compound	Purine + octahydropyrrolopyrrole	2-(1H-pyrazol-1-yl)propan-1-one	~400 (estimated)	Kinases
9-methyl-6-{5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine	Purine + octahydropyrrolopyrrole	(1-methyl-1H-pyrazol-4-yl)sulfonyl	~450 (estimated)	Kinases/Receptors
4-(1-(((2R,3S,5R)-3-Hydroxy-5-(5-methyl-2,4-dioxo-3-((1-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-1H-1,2,3-triazol-4-yl)methyl)-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-ylamino)-4-oxobutane-1,2-diyl dioctanoate	Dihydropyrimidinone + tetrahydrofuran	Triazolylmethyl, dioctanoate, glycosyl group	~800 (estimated)	Nucleoside analogs

Key Differences and Implications

Substituent Chemistry: The target compound’s propan-1-one-pyrazole group contrasts with the sulfonyl-pyrazole in the analogue from . The compound incorporates a triazole-linked glycosyl group and a dioctanoate chain, suggesting nucleoside mimicry or prodrug characteristics, unlike the kinase-focused purine derivatives .

Biological Activity: The purine-pyrrolopyrrole core in the target compound and analogue aligns with kinase inhibitor scaffolds (e.g., JAK/STAT or CDK inhibitors). The pyrazole’s position (1H-pyrazol-1-yl vs. 1-methyl-4-sulfonyl) may alter ATP-binding pocket interactions . The compound’s dihydropyrimidinone and glycosyl groups imply antiviral or anticancer activity via nucleoside metabolic pathways, diverging from the kinase-targeting purines .

Physicochemical Properties: The target compound’s molecular weight (~400 Da) falls within the "drug-like" range (300–500 Da), favoring oral bioavailability. The analogue’s higher weight (~450 Da) and sulfonyl group may reduce blood-brain barrier penetration.

Research Findings and Limitations

• Crystallographic Data: SHELX software () is widely used for small-molecule crystallography, suggesting that structural data for these compounds may rely on such tools.
• Activity Data Gap: Direct comparative studies on binding affinity, IC50 values, or in vivo efficacy are absent in the provided evidence. Hypotheses are derived from structural analogs and known purine/pyrrolopyrrole pharmacology.